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Compound of Interest

Compound Name: 2-(Octylthio)ethanol

Cat. No.: B165344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, safety information,

and potential applications of 2-(Octylthio)ethanol. The information is compiled and presented

to be a valuable resource for professionals in research and development.

Chemical and Physical Properties
2-(Octylthio)ethanol is a pale-amber to light yellow liquid organic sulfide.[1][2] It is also known

by several synonyms, including 2-Hydroxyethyl octyl sulfide and MGK Repellent 874.[3][4]

Table 1: Physicochemical Properties of 2-(Octylthio)ethanol
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Property Value Source(s)

CAS Number 3547-33-9 [4]

Molecular Formula C10H22OS [1][4][5]

Molecular Weight 190.35 g/mol [1][4][6]

Density 0.930 g/cm³ [1]

Melting Point 0°C [1]

Boiling Point 325.88°C (estimated) [1]

Flash Point 215.336°C [1]

Vapor Pressure 0.042 Pa at 25°C [1]

Appearance
Pale-amber to light yellow

liquid
[1][2]

Safety and Toxicological Information
2-(Octylthio)ethanol is classified as an irritant and is harmful if swallowed.[1][7] It can cause

serious eye damage.[4]

Table 2: Toxicological and Safety Data
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Parameter Value Source(s)

Oral LD50 (Rat) 8530 mg/kg [1]

Hazard Symbols Xi (Irritant) [1]

Risk Codes
R41: Risk of serious damage

to eyes
[1]

Safety Descriptions

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice.

[1]

GHS Hazard Statements

H227: Combustible liquidH302:

Harmful if swallowedH315:

Causes skin irritationH318:

Causes serious eye

damageH331: Toxic if inhaled

[4][7]

UN Number 3082 [1]

Handling and Storage:

Keep away from heat, sparks, and open flames.[7]

Wash skin thoroughly after handling.[7]

Use only in a well-ventilated area.[7]

Wear protective gloves, eye protection, and face protection.[7]

Store in a well-ventilated place and keep the container tightly closed.[7]

Combustion may produce toxic sulfur oxide gas.[1]

Recommended fire extinguishing agents include dry powder, foam, and sand.[1]

Applications and Uses
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2-(Octylthio)ethanol has established applications in the chemical industry:

Insect Repellent: It is used as an active ingredient in insect repellent formulations.[6]

Chemical Intermediate: It serves as an intermediate in the synthesis of other chemicals. In

the agrochemical industry, it is a component in the production of some pesticides. It also has

applications in the pharmaceutical industry as an intermediate, for example, in the synthesis

of the antibiotic Tinidazole.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-(Octylthio)ethanol are not

readily available in the public domain. However, a representative laboratory-scale synthesis

can be extrapolated from known reactions of similar compounds.

Representative Synthesis Protocol:

The synthesis of 2-(Octylthio)ethanol can be achieved through the reaction of 1-octanethiol

with ethylene oxide. This reaction is analogous to the industrial production of similar thio-

alcohols.

Materials:

1-Octanethiol

Ethylene oxide

Sodium hydroxide (or other base catalyst)

Anhydrous diethyl ether (or other suitable solvent)

Hydrochloric acid (for neutralization)

Magnesium sulfate (for drying)

Round-bottom flask

Condenser
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Dropping funnel

Magnetic stirrer

Ice bath

Rotary evaporator

Procedure:

A solution of 1-octanethiol in anhydrous diethyl ether is prepared in a round-bottom flask

equipped with a magnetic stirrer and a condenser.

A catalytic amount of a base, such as sodium hydroxide, is added to the solution.

The flask is cooled in an ice bath.

Ethylene oxide is slowly added to the stirred solution via a dropping funnel. The reaction is

exothermic and the temperature should be carefully controlled.

After the addition is complete, the reaction mixture is allowed to stir at room temperature for

several hours to ensure complete reaction.

The reaction is then quenched by the slow addition of a dilute hydrochloric acid solution to

neutralize the catalyst.

The organic layer is separated, washed with water and brine, and then dried over anhydrous

magnesium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator to yield crude 2-
(Octylthio)ethanol.

The crude product can be further purified by vacuum distillation.

Analytical Methods:

The purity and identity of 2-(Octylthio)ethanol can be confirmed using standard analytical

techniques:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b165344?utm_src=pdf-body
https://www.benchchem.com/product/b165344?utm_src=pdf-body
https://www.benchchem.com/product/b165344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H and C-S

bonds).

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.

Signaling Pathways and Logical Relationships
Currently, there is no scientific literature available that describes the involvement of 2-
(Octylthio)ethanol in specific biological signaling pathways. Its primary known functions are as

an industrial chemical and insect repellent, suggesting its mode of action is likely related to

olfactory or direct toxic effects on insects rather than modulation of specific signaling cascades

in mammals.

The logical workflow for the production and quality control of 2-(Octylthio)ethanol can be

visualized as follows:

Synthesis Purification

Quality Control

1-Octanethiol +
Ethylene Oxide

Base-Catalyzed
Reaction

Neutralization,
Extraction & Drying Crude 2-(Octylthio)ethanol Vacuum Distillation Pure 2-(Octylthio)ethanol

GC-MS

IR Spectroscopy

NMR Spectroscopy

Verified Product

Click to download full resolution via product page
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Caption: Synthesis and Quality Control Workflow for 2-(Octylthio)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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